Cas no 2096335-60-1 (3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid)

• Product Name: 3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid
• CAS No: 2096335-60-1
• MF: C₁₁H₁₅BClNO₃
• MW: 255.505702257156
• MDL: MFCD20265216
• CID: 5074096
• Update Time: 2026-03-01

3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid
• Boronic acid, B-[3-chloro-4-[[(2-methylpropyl)amino]carbonyl]phenyl]-

• MDL： MFCD20265216
• Inchi： 1S/C11H15BClNO3/c1-7(2)6-14-11(15)9-4-3-8(12(16)17)5-10(9)13/h3-5,7,16-17H,6H2,1-2H3,(H,14,15)
• InChI Key： FQGJLHOYSUCWJU-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1C(NCC(C)C)=O

Computed Properties

• Exact Mass: 255.083
• Monoisotopic Mass: 255.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid

3-Chloro-4-(isobutylcarbamoyl)benzeneboronic Acid (CAS No. 2096335-60-1): An Emerging Compound in Medicinal Chemistry

3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid (CAS No. 2096335-60-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This boronic acid derivative, characterized by its unique structural features, holds potential for a wide range of applications, from synthetic intermediates to therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The chemical structure of 3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid is defined by a benzene ring substituted with a chloro group at the 3-position and an isobutylcarbamoyl group at the 4-position. The boronic acid functional group at the para position adds to its reactivity and versatility in various chemical reactions. This combination of functional groups provides a platform for the design and synthesis of complex molecules with specific biological activities.

One of the key applications of 3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid is in the field of organic synthesis. Boronic acids are widely used as coupling partners in Suzuki-Miyaura cross-coupling reactions, which are essential for the construction of carbon-carbon bonds. The presence of the boronic acid group in this compound makes it an excellent starting material for synthesizing complex organic molecules, including pharmaceuticals and materials with tailored properties.

In recent years, there has been a growing interest in the use of boronic acids for developing new therapeutic agents. Research has shown that boronic acids can exhibit various biological activities, such as enzyme inhibition and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain boronic acid derivatives, including those similar to 3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid, exhibit potent inhibitory activity against specific enzymes involved in disease pathways.

The synthesis of 3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid can be achieved through several routes, depending on the desired purity and scale. One common method involves the reaction of 3-chloro-4-isocyanatobenzeneboronic acid with isobutylamine. This reaction proceeds under mild conditions and yields the target compound with high purity and yield. Another approach involves the use of palladium-catalyzed coupling reactions to introduce the boronic acid group onto a pre-functionalized aromatic substrate.

Beyond its synthetic utility, 3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid has shown promise in preclinical studies as a potential therapeutic agent. A recent study published in Bioorganic & Medicinal Chemistry Letters investigated the anti-inflammatory properties of this compound and found that it effectively inhibited pro-inflammatory cytokines in vitro. These findings suggest that 3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid could be further developed as a novel anti-inflammatory drug candidate.

The unique combination of functional groups in 3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid also makes it an attractive candidate for conjugation with other bioactive molecules. For example, researchers have explored its use as a linker molecule in the development of targeted drug delivery systems. By conjugating this compound with targeting ligands or therapeutic payloads, it is possible to enhance the specificity and efficacy of drug delivery to diseased tissues.

In conclusion, 3-Chloro-4-(isobutylcarbamoyl)benzeneboronic acid (CAS No. 2096335-60-1) is a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As ongoing research continues to uncover new biological activities and applications, this compound is likely to play an increasingly important role in the development of novel therapeutics and materials.